Cas no 912556-78-6 (2-(Piperidin-4-YL)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Piperidin-4-YL)-5-(trifluoromethyl)pyridine
• CAS No: 912556-78-6
• MF: C₁₁H₁₃F₃N₂
• MW: 230.229532957077
• CID: 2813634
• PubChem ID: 69454369
• Update Time: 2025-07-22

2-(Piperidin-4-YL)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(PIPERIDIN-4-YL)-5-(TRIFLUOROMETHYL)PYRIDINE
• 2-piperidin-4-yl-5-(trifluoromethyl)pyridine
• TQP1354
• AB68893
• 2-(4-Piperidinyl)-5-(trifluoromethyl)pyridine
• Pyridine, 2-(4-piperidinyl)-5-(trifluoromethyl)-
• 2-(Piperidin-4-YL)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C11H13F3N2/c12-11(13,14)9-1-2-10(16-7-9)8-3-5-15-6-4-8/h1-2,7-8,15H,3-6H2
• InChI Key： BVCZQTSASACGNI-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C1CCNCC1)(F)F

Computed Properties

• Exact Mass: 230.10308291 g/mol
• Monoisotopic Mass: 230.10308291 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.9
• Molecular Weight: 230.23

Additional information on 2-(Piperidin-4-YL)-5-(trifluoromethyl)pyridine

Introduction to 2-(Piperidin-4-YL)-5-(trifluoromethyl)pyridine (CAS No. 912556-78-6)

2-(Piperidin-4-YL)-5-(trifluoromethyl)pyridine, identified by the CAS number 912556-78-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely recognized for their role in medicinal chemistry as scaffolds for drug development. The presence of both a piperidine ring and a trifluoromethyl group in its molecular structure imparts unique electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The structural motif of 2-(Piperidin-4-YL)-5-(trifluoromethyl)pyridine consists of a pyridine core substituted at the 5-position with a trifluoromethyl group and at the 4-position with a piperidine moiety. The trifluoromethyl group is known to enhance metabolic stability and binding affinity, while the piperidine ring contributes to favorable pharmacokinetic properties such as solubility and bioavailability. These characteristics make the compound an attractive intermediate for the synthesis of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for protein-protein interactions (PPIs), which play crucial roles in numerous biological pathways. 2-(Piperidin-4-YL)-5-(trifluoromethyl)pyridine has been identified as a key building block in the design of such inhibitors due to its ability to modulate PPIs through its rigid heterocyclic framework. The compound's dual functionality allows for selective binding to target proteins, thereby minimizing off-target effects. This has opened up new avenues for the development of drugs against diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 2-(Piperidin-4-YL)-5-(trifluoromethyl)pyridine is its utility in fragment-based drug discovery. Fragment-based approaches rely on identifying small, low-molecular-weight compounds that bind to target proteins with moderate affinity. These fragments can then be optimized through iterative cycles of linking, modifying, and elaborating to produce high-affinity inhibitors. The structural features of this compound make it an ideal candidate for such an approach, as it can be easily modified to explore different chemical space while maintaining its core pharmacophoric elements.

Recent studies have demonstrated the potential of 2-(Piperidin-4-YL)-5-(trifluoromethyl)pyridine in the development of kinase inhibitors. Kinases are enzymes that play essential roles in cell signaling pathways, and dysregulation of kinase activity is implicated in many diseases, particularly cancer. By incorporating this compound into kinase inhibitor designs, researchers have been able to generate molecules with improved selectivity and potency. For instance, derivatives of 2-(Piperidin-4-YL)-5-(trifluoromethyl)pyridine have shown promising activity against tyrosine kinases, which are critical targets in oncology.

The trifluoromethyl group in 2-(Piperidin-4-YL)-5-(trifluoromethyl)pyridine is particularly noteworthy for its ability to enhance lipophilicity and metabolic stability. This property is often exploited in drug design to improve oral bioavailability and prolong drug residence time in the body. Additionally, the piperidine ring contributes to favorable solubility characteristics, which are essential for formulation development. These combined properties make this compound a valuable asset in medicinal chemistry libraries used by pharmaceutical companies worldwide.

In conclusion, 2-(Piperidin-4-YL)-5-(trifluoromethyl)pyridine (CAS No. 912556-78-6) represents a significant advancement in the field of drug discovery. Its unique structural features and demonstrated utility in fragment-based drug design, kinase inhibition, and PPI modulation underscore its importance as a pharmacophore. As research continues to uncover new therapeutic applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation for years to come.